Methyl 2-chloro-3-oxo-3-(p-methoxyphenyl)propionate

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: methyl 2-chloro-3-(4-methoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H11ClO4/c1-15-8-5-3-7(4-6-8)10(13)9(12)11(14)16-2/h3-6,9H,1-2H3
• InChI Key: NHNDIGLZVWLWCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(C(=O)OC)Cl

Description

Methyl 2-chloro-3-oxo-3-(p-methoxyphenyl)propionate is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

131 g of the methyl 3-oxo-3-(p-methoxyphenyl)propionate obtained in the above (1) was dissolved in 1.3 l of tetrachloromethane, and to the solution was added dropwise 85 g of sulfuryl chloride at 45° to 50° C. over 1 hour. After the dropwise addition, the mixture was stirred at the same temperature for 1 hour, cooled, washed with water and dried. Subsequently, the oily product of the residue obtained by evaporation of the solvent was distilled under reduced pressure to obtain 140 g of methyl 2-chloro-3-oxo-3-(p-methoxyphenyl)propionate.